Cas no 76706-60-0 (3,4-Dichloro-benzenepropanamine)

• Product Name: 3,4-Dichloro-benzenepropanamine
• CAS No: 76706-60-0
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 858899
• PubChem ID: 22729039
• Update Time: 2025-04-19

3,4-Dichloro-benzenepropanamine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 3,4-dichloro-
• 3-(3,4-dichlorophenyl)propan-1-amine
• 3,4-dichloroBenzenepropanamine
• 3,4-Dichloro-benzenepropanaMine
• EN300-54714
• 76706-60-0
• SCHEMBL4037320
• (3,4-Dichlorobenzyl)ethylamine
• BDBM50461975
• CHEMBL4229161
• AKOS009480927
• BDA70660
• QDWHHNQJNXGPRJ-UHFFFAOYSA-N
• SB77085
• CS-0455524
• C78454
• FT-0728393
• 3,4-Dichloro-benzenepropanamine

• MDL： MFCD09912884
• Inchi： 1S/C9H11Cl2N/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-4,6H,1-2,5,12H2
• InChI Key： QDWHHNQJNXGPRJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCN)Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų